Cas no 1850-14-2 (Tetramethoxymethane)

• Product Name: Tetramethoxymethane
• CAS No: 1850-14-2
• MF: C₅H₁₂O₄
• MW: 136.146382331848
• MDL: MFCD00008473
• CID: 42086
• PubChem ID: 87576846
• Update Time: 2025-06-08

Tetramethoxymethane Chemical and Physical Properties

Names and Identifiers

• Tetramethoxymethane
• Tetramethyl orthocarbonate
• Methane,tetramethoxy
• methylorthocarbonate
• NSC 359558
• Dimethoxymethylal
• Methane, tetramethoxy-
• Orthocarbonic acid, tetramethyl ester
• Tetramethyl orthocarbonate 98%
• AHJWSRRHTXRLAQ-UHFFFAOYSA-N
• orthocarbonic acid tetramethyl ester
• Tetramethyl orthocarbonate, 99%
• tetramethoxy-methane
• NSC359558
• tetramethylorthocarbonate
• tetramethyl ortho carbonate
• Tetramethyl orthocarbonate, 98%
• STL556446
• BBL102643
• ZB011360
• MS
• NS00047049
• MFCD00008473
• GEO-02818
• MS-20474
• AKOS015901252
• J-011857
• FT-0724335
• InChI=1/C5H12O4/c1-6-5(7-2,8-3)9-4/h1-4H
• UNII-FHC4GZ2SYJ
• NSC-359558
• SCHEMBL46522
• SY015261
• F1905-7134
• DTXSID70171695
• Q15632767
• FHC4GZ2SYJ
• EINECS 217-438-5
• T1045
• 1850-14-2
• F20498
• Tetramethyl orthocarbonate, purum, >=97.0% (GC)
• Tetramethyl Ester Orthocarbonic Acid; Dimethoxymethylal; NSC 359558; Tetramethoxymethane; Tetramethyl orthocarbonate

• MDL： MFCD00008473
• Inchi： 1S/C5H12O4/c1-6-5(7-2,8-3)9-4/h1-4H3
• InChI Key： AHJWSRRHTXRLAQ-UHFFFAOYSA-N
• SMILES： O(C)C(OC)(OC)OC

Computed Properties

• Exact Mass: 136.07400
• Monoisotopic Mass: 136.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 51.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.2
• Topological Polar Surface Area: 36.9

Experimental Properties

• Color/Form: Not determined
• Density: 1.023 g/mL at 25 °C(lit.)
• Melting Point: −5 °C (lit.)
• Boiling Point: 114°C
• Flash Point: Fahrenheit: 71.6 ° f
  Celsius: 22 ° c
  
• Refractive Index: n20/D 1.385(lit.)
• PSA: 36.92000
• LogP: 0.18330
• Sensitiveness: Moisture Sensitive
• Solubility: Water soluble

Tetramethoxymethane Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225-H315-H319
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 3272 3/PG 2
• WGK Germany：3
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S26-S37
• FLUKA BRAND F CODES：21
• Hazardous Material Identification：
• Risk Phrases：R10; R36/37/38
• Packing Group：II
• Safety Term：3.1
• HazardClass：3.1
• PackingGroup：II
• Storage Condition：Keep it tightly closed Keep away from high temperature \ sparks and open flames Store in a cool, dry place

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ortho esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on Tetramethoxymethane

Tetramethoxymethane (CAS No. 1850-14-2): A Versatile Chemical Compound in Modern Applications

Tetramethoxymethane, also known as methyl orthoformate or trimethyl orthoformate, is an organic compound with the molecular formula C₅H₁₂O₄. This colorless liquid is widely recognized for its role as a protecting group reagent and solvent in synthetic chemistry. Its CAS registry number, 1850-14-2, ensures precise identification in regulatory and research contexts. The compound’s unique structure—featuring four methoxy groups bonded to a central carbon—makes it invaluable for esterification reactions and acetal formation, particularly in pharmaceutical and agrochemical manufacturing.

In recent years, Tetramethoxymethane has gained attention for its applications in green chemistry and sustainable synthesis. Researchers are exploring its use as a non-toxic alternative to traditional reagents, aligning with global trends toward eco-friendly industrial processes. For example, its role in biodegradable polymer production has been highlighted in studies addressing plastic waste reduction—a topic frequently searched in environmental science forums. Additionally, its stability under mild conditions makes it a preferred choice for lab-scale experiments and industrial upscaling, as noted in patents related to renewable energy technologies.

The compound’s versatility extends to flavor and fragrance industries, where it serves as a precursor for aromatic esters. This application resonates with consumers interested in natural-like additives, a trending topic in food science. Analytical techniques such as GC-MS and NMR spectroscopy confirm its high purity (>98%), a critical factor for compliance with FDA and REACH standards. Safety data sheets (SDS) emphasize proper storage in airtight containers away from moisture, addressing common user queries about chemical stability and handling precautions.

From an SEO perspective, Tetramethoxymethane is often searched alongside terms like "orthoester synthesis", "methoxy group reactivity", and "CAS 1850-14-2 suppliers". These long-tail keywords reflect user intent ranging from academic research to procurement. Innovators in battery electrolyte formulations have also investigated its derivatives, tapping into the surge of interest in energy storage solutions. As industries prioritize high-performance materials, this compound’s role in advanced coatings and adhesives continues to expand, further solidifying its commercial relevance.

In summary, Tetramethoxymethane (CAS 1850-14-2) exemplifies how niche chemicals drive progress across sectors. Its alignment with circular economy principles and adaptability to cutting-edge research ensures sustained demand. For professionals seeking reliable data, peer-reviewed journals and supplier platforms like ChemSpider provide updated information on its physicochemical properties and novel applications.